N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide

• Molecular Formula: C14H18N2O4S
• Molecular Weight: 310.37 g/mol
• IUPAC Name: N-butyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C14H18N2O4S/c1-2-3-9-15-13(17)8-10-16-14(18)11-6-4-5-7-12(11)21(16,19)20/h4-7H,2-3,8-10H2,1H3,(H,15,17)
• InChI Key: VWLOYGMKIRVTDG-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CCN1C(=O)C2=CC=CC=C2S1(=O)=O

Description

N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide, also known as DBIB, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DBIB is a derivative of benzisothiazolone, a heterocyclic compound that has been extensively studied for its biological activities.

Scientific Research Applications

N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has been shown to possess anti-inflammatory, antioxidant, and antimicrobial activities. N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has also been investigated for its potential as a drug delivery agent due to its ability to form stable complexes with various drugs. In material science, N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has been used as a precursor for the synthesis of novel polymers and materials. In environmental science, N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has been studied for its potential as a corrosion inhibitor and as a catalyst for various reactions.

Mechanism of Action

The mechanism of action of N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide is not fully understood, but it is believed to involve the interaction of the benzisothiazolone moiety with various biological targets. The benzisothiazolone moiety has been shown to possess a wide range of biological activities, including inhibition of enzymes, modulation of ion channels, and interaction with receptors. The butyl group in N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide is believed to enhance its solubility and bioavailability, making it a promising candidate for various applications.
Biochemical and Physiological Effects:
N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has been shown to possess various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antimicrobial activities. N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase. N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has been investigated for its potential as a drug delivery agent due to its ability to form stable complexes with various drugs. N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has also been shown to possess anticancer activity, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide in lab experiments include its high purity, stability, and solubility. N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide is also easy to synthesize and can be obtained in large quantities. The limitations of using N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide in lab experiments include its potential toxicity and lack of information on its long-term effects. N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide should be handled with care, and its use should be limited to controlled laboratory conditions.

Future Directions

For the study of N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide include investigating its potential as a drug delivery agent, exploring its anticancer activity, and studying its interactions with various biological targets.

Synthesis Methods

The synthesis of N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide involves the reaction of N-butyl-3-aminopropanamide with 1,1-dioxido-3-oxo-1,2-benzisothiazole in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields the desired product in high purity. The synthesis of N-butyl-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide has been optimized to achieve high yields and purity, making it suitable for various applications.